molecular formula C16H16O2 B1367622 1,1-Di(phenoxymethyl)ethene

1,1-Di(phenoxymethyl)ethene

Cat. No.: B1367622
M. Wt: 240.3 g/mol
InChI Key: GDISIRAHGJJMDA-UHFFFAOYSA-N
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Description

1,1-Di(phenoxymethyl)ethene is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H16O2

Molecular Weight

240.3 g/mol

IUPAC Name

2-(phenoxymethyl)prop-2-enoxybenzene

InChI

InChI=1S/C16H16O2/c1-14(12-17-15-8-4-2-5-9-15)13-18-16-10-6-3-7-11-16/h2-11H,1,12-13H2

InChI Key

GDISIRAHGJJMDA-UHFFFAOYSA-N

Canonical SMILES

C=C(COC1=CC=CC=C1)COC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.0 ml (22.7 mmol) of phenol in 40 ml of dioxane was heated to reflux and treated with 0.96 g (23.8 mmol) of sodium hydroxide. After the solid had dissolved, the solution was treated dropwise over a period of 15 min with 1.25 ml (10.8 mmol) of 2-chloromethyl-3-chloro-1-propene. The resulting solution was heated at reflux for 6 h, allowed to cool, and concentrated in vacuo. The residue was taken up in ether, washed with several portions of water, dried over MgSO4, and concentrated to a yellow liquid. Flash chromatography using 10% ethyl acetate in hexane gave 1.72 g (65%) of the desired compound as a colorless oil. 1H NMR (CDCl3) δ 4.63 (m, 4H), 5.35-5.45 (m, 2H), 6.9-7.0 (m, 6H), 7.25-7.35 (m, 4H). Mass spectrum (M +NH4)+ =258.
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0.96 g
Type
reactant
Reaction Step Two
Quantity
1.25 mL
Type
reactant
Reaction Step Three
Yield
65%

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